Cas no 697299-87-9 (tert-butyl N-[(4-bromothiazol-2-yl)methyl]carbamate)

Tert-butyl N-[(4-bromothiazol-2-yl)methyl]carbamate is a brominated thiazole derivative featuring a carbamate-protected amine group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The tert-butyloxycarbonyl (Boc) group provides stability and selective deprotection under mild acidic conditions, facilitating further functionalization. The 4-bromo substituent on the thiazole ring enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science.

tert-butyl N-[(4-bromothiazol-2-yl)methyl]carbamate structure

697299-87-9 structure

Product Name:tert-butyl N-[(4-bromothiazol-2-yl)methyl]carbamate

CAS No:697299-87-9

MF:C₉H₁₃BrN₂O₂S

MW:293.180720090866

MDL:MFCD13191707

CID:826605

PubChem ID:53249699

Update Time:2025-06-07

tert-butyl N-[(4-bromothiazol-2-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl (4-bromothiazol-2-yl)(methyl)carbamate
- (4-Bromothiazol-2-ylmethyl)carbamic acid tert-butyl ester
- tert-butyl (4-bromothiazol-2-yl)methylcarbamate
- (4-BROMO-2-PYRIDINYL)-4-MORPHOLINYL-METHANONE
- (4-BROMOPYRIDIN-2-YL)(MORPHOLINO)METHANONE
- (4-bromopyridin-2-yl)-morpholin-4-yl-methanone
- (4-Bromo-thiazol-2-ylmethyl)-carbamic acid tert-butyl ester
- AGN-PC-0CTQ50
- MB13499
- METHANONE, (4-BROMO-2-PYRIDINYL)-4-MORPHOLINYL-
- SureCN3439414
- tert-butyl N-[(4-bromothiazol-2-yl)methyl]carbamate
- tert-butyl N-[(4-bromo-1,3-thiazol-2-yl)methyl]carbamate
- 2-(Boc-aminomethyl)-4-bromothiazol
- AS-41925
- TERT-BUTYL ((4-BROMOTHIAZOL-2-YL)METHYL)CARBAMATE
- CS-W001022
- 697299-87-9
- SCHEMBL215719
- DTXSID101192297
- 1,1-Dimethylethyl N-[(4-bromo-2-thiazolyl)methyl]carbamate
- AKOS015969066
- A849487
- MFCD13191707
- 2-(Boc-aminomethyl)-4-bromothiazole
- DB-074211
- tert-Butyl((4-bromothiazol-2-yl)methyl)carbamate
- MDL： MFCD13191707
- Inchi： 1S/C9H13BrN2O2S/c1-9(2,3)14-8(13)11-4-7-12-6(10)5-15-7/h5H,4H2,1-3H3,(H,11,13)
- InChI Key： HRYDORKAYMLLLA-UHFFFAOYSA-N
- SMILES： BrC1=CSC(CNC(=O)OC(C)(C)C)=N1

Computed Properties

Exact Mass: 291.98800
Monoisotopic Mass: 291.98811g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 79.5Å²

Experimental Properties

Density: 1.496
Boiling Point: 319.6°C at 760 mmHg
Flash Point: 147.1°C
Refractive Index: 1.578
PSA: 70.67000
LogP: 3.27690

tert-butyl N-[(4-bromothiazol-2-yl)methyl]carbamate Pricemore >>

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